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Compound of Interest

Compound Name: NBI-27914 hydrochloride

Cat. No.: B063192

This guide provides crucial safety and logistical information for the handling and disposal of
NBI-27914 hydrochloride, a selective, non-peptide corticotropin-releasing factor 1 (CRF1)
receptor antagonist.[1][2] Given that detailed toxicological data is not readily available for this
compound, a cautious approach adhering to best laboratory practices is essential. These
procedural guidelines are designed to ensure the safety of researchers, scientists, and drug
development professionals.

Chemical and Physical Properties

A summary of the key quantitative data for NBI-27914 hydrochloride is presented below. This
information is critical for accurate experimental planning and safety assessments.
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Property Value Source
Molecular Weight 470.66 g/mol [1]
Formula C18H20ClsN4-HCI [1]
Purity >98% (HPLC) [1]
CAS Number 1215766-76-9 [1]
Solubility Soluble to 100 mM in ethanol o
and DMSO
Storage Store at room temperature. [1]
Appearance White to off-white solid [2]

Personal Protective Equipment (PPE)

A comprehensive hazard assessment should always be conducted for any new experimental
protocol.[3] However, the following PPE is considered the minimum requirement for safely
handling NBI-27914 hydrochloride and similar research compounds.

» Body Protection: A flame-resistant lab coat is required at all times in the laboratory.[4] When
there is a risk of splashing, a chemically resistant apron should be worn over the lab coat.

» Hand Protection: Disposable nitrile gloves are the minimum requirement for handling this
compound.[5] For tasks with a higher risk of exposure or when handling larger quantities,
double-gloving or using a more robust chemical-resistant glove over nitrile gloves is
recommended.[5][6] Always inspect gloves for tears or punctures before use and remove
them immediately if contact with the chemical is suspected, followed by thorough hand
washing.

o Eye and Face Protection: Safety glasses with side shields that meet ANSI Z87.1 standards
are mandatory.[4][5] When handling the solid compound outside of a certified chemical fume
hood or when there is a risk of splashing, chemical splash goggles and a face shield must be
worn.[4][6]
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» Respiratory Protection: A NIOSH-approved respirator may be necessary when working with
the solid compound outside of a fume hood or in poorly ventilated areas to prevent inhalation
of the powder.[6] The specific type of respirator should be determined by a formal risk
assessment.

» Foot Protection: Closed-toe shoes are required in all laboratory settings.[6]

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for the safe handling of NBI-
27914 hydrochloride, from initial preparation to final disposal. Adherence to this workflow is
critical to minimize exposure and ensure a safe laboratory environment.
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Caption: Workflow for Safe Handling of NBI-27914 Hydrochloride.
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Operational and Disposal Plans

Weighing and Solution Preparation:

o Always handle the solid form of NBI-27914 hydrochloride within a certified chemical fume
hood to minimize inhalation risk.

o Use an anti-static weighing dish and appropriate tools to prevent dispersal of the powder.

» When preparing stock solutions, add the solvent to the pre-weighed solid slowly to avoid
splashing. As NBI-27914 hydrochloride is soluble in ethanol and DMSO, ensure
appropriate chemical-resistant gloves are worn.[1]

Spill Management:

In the event of a small spill, cordon off the area and ensure adequate ventilation.

Wearing appropriate PPE, gently cover the spill with an absorbent material suitable for
chemical spills.

Collect the absorbed material into a sealed container for hazardous waste disposal.

Clean the spill area with a suitable solvent, followed by soap and water.
Disposal:

o All waste materials contaminated with NBI-27914 hydrochloride, including unused
solutions, contaminated absorbent materials, and disposable PPE, must be disposed of as
hazardous chemical waste.

o Follow all local, state, and federal regulations for the disposal of chemical waste. Do not
dispose of this compound down the drain.

o Collect all waste in clearly labeled, sealed containers.

By adhering to these guidelines, researchers can safely handle NBI-27914 hydrochloride
while minimizing risks to themselves and the environment. These protocols are intended to

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b063192?utm_src=pdf-body
https://www.benchchem.com/product/b063192?utm_src=pdf-body
https://www.rndsystems.com/products/nbi-27914-hydrochloride_1591
https://www.benchchem.com/product/b063192?utm_src=pdf-body
https://www.benchchem.com/product/b063192?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b063192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

supplement, not replace, institutional safety policies and procedures. Always consult your
institution's Environmental Health and Safety department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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